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Abstract & Scientific Rationale
(S)-4-Carboxyphenylglycine (4-CPG) is a potent, competitive antagonist for Group I

metabotropic glutamate receptors (mGluR1a/1

), widely used in neurophysiology to dissect synaptic transmission pathways.

The Solubility Challenge: Structurally, 4-CPG is a phenylglycine derivative containing an amino

group and two carboxylic acid moieties. At neutral pH (water or ACSF), the molecule exists as a

zwitterion with strong intermolecular lattice forces, rendering it poorly soluble. To achieve a

high-concentration stock (100 mM) suitable for 1000x dilution, the solvent must deprotonate the

carboxylic acid groups, converting the compound into its highly soluble sodium salt form.

This protocol details the precise preparation of the 100 mM NaOH vehicle and the subsequent

solubilization of 4-CPG, ensuring stoichiometric equivalence (1 eq. base) to maximize stability

while minimizing pH shock during downstream applications.
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Property Specification

Compound Name (S)-4-Carboxyphenylglycine (4-CPG)

Molecular Weight 195.17 g/mol

CAS Number 134052-73-6

Target Stock Conc. 100 mM

Solubility Limit (Water) < 1 mM (Poor)

Solubility (1 eq. NaOH) ~100 mM (Excellent)

pKa Values
~2.0 (COOH), ~4.0 (COOH), ~9.3 (

)

Mechanistic Insight: Dissolving 4-CPG in 100 mM NaOH at a 1:1 molar ratio (100 mM drug in

100 mM base) generates the monosodium salt. This provides sufficient ionization to break the

crystal lattice without requiring the highly corrosive environment of 1 M NaOH, thereby

protecting sensitive biological assays from extreme alkaline shifts upon dilution.

Protocol A: Preparation of 100 mM NaOH Vehicle
Note: Commercial 1 N or 10 N NaOH standards are recommended for highest precision. If

preparing from solid pellets, follow the steps below strictly to avoid carbonate contamination.

Reagents & Equipment[3][4][5][6][7]
Sodium Hydroxide (NaOH) pellets (Anhydrous, ACS Grade).

Ultrapure water (Milli-Q or equivalent, 18.2 MΩ·cm), degassed.

Volumetric flask (100 mL).

Analytical balance.[1][2]

Workflow
Calculation:
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Target: 100 mL of 0.1 M (100 mM) NaOH.

MW of NaOH: 40.00 g/mol .[3][4]

Mass required:

.

Weighing (Critical):

NaOH is hygroscopic and absorbs atmospheric

rapidly (forming insoluble

).

Weigh 0.40 g of pellets quickly. Do not powder the pellets.

Dissolution:

Add pellets to ~80 mL of degassed ultrapure water in a beaker.

Stir until fully dissolved (exothermic reaction; solution may warm slightly).

Final Volume:

Transfer to a 100 mL volumetric flask.

Bring to volume with ultrapure water.[5]

Storage: Store in a plastic (HDPE/PP) bottle. Avoid glass storage for long periods as

alkaline solutions etch glass.[6]

Protocol B: Preparation of 100 mM 4-CPG Stock
Target: 1 mL of 100 mM 4-CPG.

Reagents
Solid 4-CPG (Store desiccated at RT).
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Freshly prepared 100 mM NaOH (from Protocol A).

Step-by-Step Procedure
Equilibration: Allow the 4-CPG vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing:

Calculate mass for 1 mL of 100 mM solution:

Weigh 19.52 mg of 4-CPG into a microcentrifuge tube.

Solvent Addition:

Add 1.0 mL of the 100 mM NaOH vehicle directly to the powder.

Note on Volume: While the powder adds slight volume, for general stock purposes, adding

1 mL solvent to ~20 mg solute is accepted. For absolute volumetric precision, dissolve in

0.8 mL first, then top up to 1 mL in a volumetric device.

Mixing:

Vortex vigorously for 30–60 seconds.

Sonication: If particles persist, sonicate in a water bath for 2–5 minutes. Avoid heating the

solution above 40°C.

Visual QC: The solution should be clear and colorless. If cloudy, do not use.

Storage: Aliquot into small volumes (e.g., 50–100

L) and freeze at -20°C. Stability is typically 1 month. Avoid freeze-thaw cycles.
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Protocol A: Vehicle Prep

Protocol B: Ligand Solubilization

Application
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Caption: Workflow for the stoichiometric conversion of zwitterionic 4-CPG into a soluble sodium

salt using 100 mM NaOH.
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Usage & Troubleshooting Guide
Dilution Strategy
When using a 100 mM stock in 100 mM NaOH, a 1:1000 dilution (to achieve 100

M final concentration) adds only 0.1 mM NaOH to your buffer.

Physiological Buffer (ACSF/HEPES): These buffers typically have >10 mM buffering

capacity. The addition of 0.1 mM NaOH will not significantly alter the pH (e.g., pH 7.4 might

shift to 7.41), making this stock ideal for live-cell experiments.

Troubleshooting Table
Observation Root Cause Corrective Action

Solution is cloudy
Incomplete deprotonation or

saturation.

Sonicate for 5 mins. If

persistent, check NaOH

concentration (may be

carbonated).[6]

Precipitate upon dilution pH shock in assay buffer.

Ensure assay buffer is well-

buffered

(HEPES/Bicarbonate). Add

stock slowly while vortexing.

White residue on NaOH bottle Carbonate formation.[6]

Discard vehicle. Prepare fresh

100 mM NaOH using

degassed water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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